Cas no 2138194-07-5 (1-(cyclohexyloxy)methyl-1H-imidazol-2-amine)

• Product Name: 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine
• CAS No: 2138194-07-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6275694
• PubChem ID: 165473908
• Update Time: 2025-07-20

1-(cyclohexyloxy)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine
• 1-[(cyclohexyloxy)methyl]-1H-imidazol-2-amine
• EN300-1109988
• 2138194-07-5

• Inchi： 1S/C10H17N3O/c11-10-12-6-7-13(10)8-14-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H2,11,12)
• InChI Key： HJVLADQQOBHVRH-UHFFFAOYSA-N
• SMILES： O(CN1C=CN=C1N)C1CCCCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine

Introduction to 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine (CAS No. 2138194-07-5)

1-(cyclohexyloxy)methyl-1H-imidazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138194-07-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug discovery and development. The compound’s molecular framework, featuring a cyclohexyloxy methyl group attached to an imidazole ring, positions it as a versatile scaffold for designing novel bioactive molecules.

The imidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in numerous bioactive scaffolds, including antifungal, antiviral, and anticancer agents. The presence of the 1-(cyclohexyloxy)methyl substituent introduces a hydrophobic alkyl chain that can modulate solubility and binding interactions with biological targets. This balance between hydrophobicity and polar interactions makes the compound an attractive candidate for further exploration in rational drug design.

Recent advancements in computational chemistry and molecular modeling have enabled the systematic investigation of such derivatives. Researchers have leveraged these tools to predict the binding affinities of 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine with various protein targets, including enzymes and receptors implicated in human diseases. Preliminary virtual screening studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are pivotal in cancer progression and inflammatory responses.

In vitro studies have begun to unravel the pharmacological profile of 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine. Initial assays indicate that the compound demonstrates moderate efficacy in disrupting protein-protein interactions relevant to neurodegenerative disorders. The cyclohexyl moiety is thought to enhance binding stability by optimizing van der Waals interactions with aromatic residues in target proteins. Additionally, the amine group at the 2-position of the imidazole ring provides a hydrogen bond donor capability, further facilitating specific recognition by biological macromolecules.

The synthesis of 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine has been optimized to ensure high yield and purity, critical for subsequent pharmacological evaluation. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the imidazole ring efficiently. These approaches not only streamline the synthetic route but also minimize byproduct formation, ensuring a cleaner reaction profile suitable for large-scale production if needed.

Biological evaluation of 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine has revealed promising preliminary results in cell-based assays. The compound shows selective toxicity toward certain cancer cell lines while exhibiting low cytotoxicity in normal cells. This selectivity is attributed to differences in target receptor expression between malignant and healthy tissues. Further mechanistic studies are underway to elucidate the precise molecular mechanisms underlying its antitumor effects.

The potential therapeutic applications of 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine extend beyond oncology. Investigational work is exploring its utility as a modulator of immune responses, particularly in autoimmune diseases where dysregulation of cytokine signaling plays a central role. The compound’s ability to interact with intracellular signaling pathways suggests it may serve as a lead compound for developing immunomodulatory therapies.

Regulatory considerations are also being addressed as part of the drug development process for this novel entity. Compliance with Good Manufacturing Practices (GMP) ensures that any future clinical candidates derived from 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine will meet stringent quality standards required for human testing. Collaborative efforts between synthetic chemists and pharmacologists are essential to bridge gaps between laboratory findings and clinical translation.

The future direction of research on 1-(cyclohexyloxy)methyl-1H-imidazol-2-amine includes structural analoging to enhance potency and selectivity. By systematically modifying substituents on both the cyclohexyl group and the imidazole ring, chemists aim to identify derivatives with improved pharmacokinetic profiles. Advances in biocatalysis may also enable greener synthetic routes, aligning with sustainable chemistry principles.

In conclusion,1-(cyclohexyloxy)methyl-1H-imidazol-2-amine (CAS No. 2138194-07-5) represents a promising lead compound with diverse therapeutic implications. Its unique structural features position it as a valuable building block for innovative drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.